Cas no 53406-38-5 (1-Aminoindole)

1-Aminoindole structure
1-Aminoindole structure
Product Name:1-Aminoindole
CAS No:53406-38-5
MF:C8H8N2
MW:132.162521362305
MDL:MFCD00151983
CID:56408
PubChem ID:643221
Update Time:2025-04-18

1-Aminoindole Chemical and Physical Properties

Names and Identifiers

    • 1-Aminoindole
    • 1H-INDOL-1-AMINE
    • 1-Indolylamine
    • 1-amino-1H-indole
    • 1H-indol-1-yl-amine
    • AC1LD6QQ
    • AG-F-83345
    • amino-indole
    • CTK1G9136
    • N-aminoindole
    • SureCN1324646
    • indol-1-amine
    • Indol-1-ylamine
    • 1H-indol-1-ylamine
    • VUSYGSNEEYEGGX-UHFFFAOYSA-N
    • FCH831885
    • EBD2203143
    • TRA0004959
    • SY024456
    • AX8041769
    • ST2408632
    • AB0062821
    • Z4839
    • A22984
    • M
    • EN300-658761
    • AMY829
    • InChI=1/C8H8N2/c9-10-6-5-7-3-1-2-4-8(7)10/h1-6H,9H
    • DS-15165
    • AKOS006228478
    • 1H-indol-1-amine;1-Aminoindole
    • SB75575
    • FT-0602454
    • MFCD00151983
    • CS-D0779
    • 53406-38-5
    • SCHEMBL1324646
    • DTXSID00349128
    • DB-005730
    • MDL: MFCD00151983
    • Inchi: 1S/C8H8N2/c9-10-6-5-7-3-1-2-4-8(7)10/h1-6H,9H2
    • InChI Key: VUSYGSNEEYEGGX-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=CC=CC1=2)N

Computed Properties

  • Exact Mass: 132.06884
  • Monoisotopic Mass: 132.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 31

Experimental Properties

  • Density: 1.18
  • Boiling Point: 296.2°C at 760 mmHg
  • Flash Point: 132.9°C
  • Refractive Index: 1.638
  • PSA: 30.95

1-Aminoindole Security Information

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